![molecular formula C19H12Br2ClNO3 B2631887 3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide](/img/structure/B2631887.png)
3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide, also known as BRB2H, is a chemical compound that has been the subject of numerous scientific studies due to its potential applications in the field of medicine. BRB2H is a synthetic compound that has been synthesized using various methods, and it has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide has been studied extensively for its potential applications in the field of medicine. It has been found to exhibit anticancer, antiviral, and anti-inflammatory properties. Studies have shown that this compound can inhibit the growth of cancer cells and induce apoptosis, making it a promising candidate for cancer therapy. It has also been found to inhibit the replication of viruses such as the human immunodeficiency virus (HIV) and the Zika virus. Furthermore, this compound has been shown to reduce inflammation in animal models, suggesting its potential use in treating inflammatory diseases.
Mechanism of Action
The mechanism of action of 3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. Studies have shown that this compound can inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell proliferation. Inhibition of HDACs can lead to the activation of tumor suppressor genes and the induction of apoptosis. This compound has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects. Studies have shown that it can induce cell cycle arrest, inhibit cell proliferation, and induce apoptosis in cancer cells. It has also been found to reduce inflammation in animal models. Furthermore, this compound has been shown to inhibit the replication of viruses such as the HIV and the Zika virus.
Advantages and Limitations for Lab Experiments
3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide has several advantages for lab experiments, such as its easy synthesis and availability. It has also been found to exhibit potent anticancer, antiviral, and anti-inflammatory properties, making it a promising candidate for drug development. However, there are also some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, and its toxicity and pharmacokinetics have not been fully evaluated.
Future Directions
There are several future directions for research on 3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to evaluate its toxicity and pharmacokinetics in animal models and humans. Additionally, future studies could focus on developing derivatives of this compound with improved potency and selectivity for specific targets. Finally, clinical trials could be conducted to evaluate the safety and efficacy of this compound in treating cancer, viral infections, and inflammatory diseases.
Conclusion:
In conclusion, this compound is a synthetic compound that has been the subject of numerous scientific studies due to its potential applications in the field of medicine. This compound exhibits a range of biochemical and physiological effects, including anticancer, antiviral, and anti-inflammatory properties. Its mechanism of action is not fully understood, and its toxicity and pharmacokinetics have not been fully evaluated. Future research on this compound could focus on identifying its molecular targets, developing derivatives with improved potency and selectivity, and conducting clinical trials to evaluate its safety and efficacy.
Synthesis Methods
3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide can be synthesized using different methods, such as the reaction of 2-hydroxybenzoic acid with 5-chloro-2-phenoxyaniline in the presence of a brominating agent. The resulting product can then be treated with hydrochloric acid to obtain the final compound. Other methods involve the use of different starting materials and reaction conditions. The synthesis of this compound is a complex process that requires expertise in organic chemistry.
Properties
IUPAC Name |
3,5-dibromo-N-(5-chloro-2-phenoxyphenyl)-2-hydroxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12Br2ClNO3/c20-11-8-14(18(24)15(21)9-11)19(25)23-16-10-12(22)6-7-17(16)26-13-4-2-1-3-5-13/h1-10,24H,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SJICCMSSBADYFL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC(=O)C3=C(C(=CC(=C3)Br)Br)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12Br2ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
497.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.